
Chloroform-13C: A Comprehensive Technical
Guide to Safety and Handling

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Chloroform-13C

Cat. No.: B1600117 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential safety information and handling precautions for

Chloroform-13C (¹³CHCl₃). While the isotopic enrichment with Carbon-13 does not

significantly alter the chemical hazards compared to unlabeled chloroform, adherence to

stringent safety protocols is paramount due to the inherent toxicity and potential carcinogenicity

of the compound. This guide summarizes key quantitative data, outlines detailed experimental

protocols, and provides visual workflows to ensure the safe use of Chloroform-13C in a

laboratory setting.

Hazard Identification and Classification
Chloroform-13C is a colorless, volatile liquid with a characteristic sweet odor. It is classified as

a hazardous substance with multiple risk factors.[1]

GHS Classification:

Acute toxicity, Oral (Category 4)[2]

Acute toxicity, Inhalation (Category 3)[2][3]

Skin corrosion/irritation (Category 2)[2]

Serious eye damage/eye irritation (Category 2/2A)[2][4]
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Carcinogenicity (Category 2)[2][4]

Reproductive toxicity (Category 2)[2]

Specific target organ toxicity — single exposure (Category 3), Central nervous system[2]

Specific target organ toxicity — repeated exposure (Category 1 or 2), Liver, Kidney[2][4]

Hazardous to the aquatic environment, acute hazard (Category 3)

Signal Word: Danger[2]

Hazard Statements: Harmful if swallowed, Toxic if inhaled, Causes skin and serious eye

irritation, Suspected of causing cancer and of damaging the unborn child, May cause

respiratory irritation, drowsiness or dizziness, and causes damage to organs (liver, kidney)

through prolonged or repeated exposure.[2][3][4]

Quantitative Safety Data
The following tables summarize the key quantitative data for Chloroform-13C, which are

consistent with those of unlabeled chloroform.

Table 1: Toxicological Data

Parameter Species Route Value Reference

LD50 Rat Oral 908 mg/kg [5]

LD50 Rabbit Dermal > 20,000 mg/kg [5]

LC50 Rat Inhalation
47,702 mg/m³ (4

h)
[5]

ATE US Oral
908 mg/kg body

weight
[5]

ATE US Gases 700 ppmV/4h [5]

ATE US Vapors 3 mg/l/4h [5]

ATE US Dust, mist 0.5 mg/l/4h [5]
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Table 2: Occupational Exposure Limits

Agency Limit Value Notes

ACGIH TWA 10 ppm

Confirmed animal

carcinogen with

unknown relevance to

humans.[5][6]

OSHA PEL (Ceiling) 50 ppm (240 mg/m³)
Not to be exceeded at

any time.[6][7]

NIOSH REL (STEL) 2 ppm (9.78 mg/m³)

60-minute Short-Term

Exposure Limit.[6][7]

[8]

NIOSH IDLH 500 ppm

Immediately

Dangerous to Life or

Health.[8]

Experimental Protocols for Safe Handling
Adherence to the following protocols is mandatory when working with Chloroform-13C to

minimize exposure and ensure a safe laboratory environment.

Engineering Controls and Personal Protective
Equipment (PPE)
Engineering Controls:

Ventilation: All work with Chloroform-13C must be conducted in a properly functioning

chemical fume hood to minimize inhalation exposure.[1][2][9]

Safety Showers and Eyewash Stations: Ensure that safety showers and eyewash stations

are readily accessible and in close proximity to the workstation.[2]

Personal Protective Equipment (PPE):

Eye and Face Protection: Wear chemical safety goggles and a face shield.[3][5]
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Skin and Body Protection: A lab coat or chemical-resistant suit should be worn to prevent

skin contact.[5][10]

Hand Protection: Wear appropriate chemical-resistant gloves. Note that common nitrile

gloves may not provide sufficient protection; butyl or laminated gloves are recommended.[1]

Always inspect gloves for tears or degradation before use and use proper glove removal

technique to avoid skin contact.[3][10]

Respiratory Protection: If working outside of a fume hood or if exposure limits are exceeded,

a NIOSH-approved respirator with appropriate cartridges must be used.[5][6]
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Personal Protective Equipment (PPE) Protocol

Entering Chloroform-13C Work Area

Don Appropriate PPE

Chemical Goggles &
Face Shield

Chemical-Resistant Gloves
(e.g., Butyl)

Lab Coat or
Chemical-Resistant Suit

NIOSH-Approved Respirator
(if required)

Proceed with Work
in Fume Hood

Decontaminate & Remove PPE

Exit Work Area
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Safe Storage and Handling Logic

Chloroform-13C

Handling Precautions Storage Conditions

Decomposition Hazard

Avoid Heat

Incompatible Materials

Separate From
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Spill Response Workflow

Spill Occurs

Evacuate Area

Ensure Ventilation

Don Full PPE
(including respirator)

Contain with Inert
Absorbent Material

Collect in Sealed
Hazardous Waste Container

Decontaminate Spill Area

Spill Secured

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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